2-((E)-{[4-(benzyloxy)phenyl]imino}methyl)-6-ethoxyphenol

• IUPAC Name: 2-ethoxy-6-[(4-phenylmethoxyphenyl)iminomethyl]phenol
• InChI: InChI=1S/C22H21NO3/c1-2-25-21-10-6-9-18(22(21)24)15-23-19-11-13-20(14-12-19)26-16-17-7-4-3-5-8-17/h3-15,24H,2,16H2,1H3
• InChI Key: GFTGEBUKEQTTFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

2-((E)-{[4-(benzyloxy)phenyl]imino}methyl)-6-ethoxyphenol, also known as 2-benzyloxyiminomethyl-6-ethoxyphenol, is a synthetic organic compound containing a benzyloxy group and an iminomethyl group connected to a phenol ring. It is a colorless solid that is soluble in most organic solvents, and is used in a variety of scientific research applications.

Scientific Research Applications

Synthesis and Structural Characterization

Research has demonstrated the synthesis and structural characterization of compounds structurally similar to "2-((E)-{[4-(benzyloxy)phenyl]imino}methyl)-6-ethoxyphenol," showcasing their potential in various applications due to their unique molecular structures. For instance, Ghichi et al. (2018) described the synthesis and structures of molecules with antioxidant properties, highlighting the importance of N—H⋯O, O—H⋯O, and C—H⋯π contacts in stabilizing the crystal structures of these compounds (Ghichi et al., 2018).

Antioxidant Properties

Several studies have investigated the antioxidant activities of these compounds, emphasizing their potential therapeutic applications. Research by Buravlev et al. (2021) on new derivatives of 2,6-diisobornylphenol containing various moieties showed that the antioxidant activity could depend on the test system used, suggesting a membrane stabilizing effect in some cases (Buravlev et al., 2021).

Liquid Crystalline Properties

Thaker et al. (2012) synthesized mesogenic homologous series with Schiff base-ester central linkage, demonstrating the liquid crystalline properties of these compounds. This research contributes to the understanding of mesomorphism in materials science, with potential applications in display technologies (Thaker et al., 2012).

Non-linear Optical (NLO) Applications

Ashfaq et al. (2022) focused on the synthesis of halo-functionalized crystalline Schiff base compounds, exploring their potential in NLO applications. The study highlights the role of intramolecular charge transfer and hyper-conjugation interactions in stabilizing the molecules, suggesting their utility in NLO technologies due to their significant linear polarizability and second-order hyperpolarizability values (Ashfaq et al., 2022).